Methyl 2-chloroquinazoline-5-carboxylate
Overview
Description
“Methyl 2-chloroquinazoline-5-carboxylate” is a chemical compound with the IUPAC name “methyl 2-chloro-5-quinazolinecarboxylate”. It has a molecular weight of 222.63 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “Methyl 2-chloroquinazoline-5-carboxylate” is1S/C10H7ClN2O2/c1-15-9(14)6-3-2-4-8-7(6)5-12-10(11)13-8/h2-5H,1H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“Methyl 2-chloroquinazoline-5-carboxylate” is a solid compound . It should be stored in a refrigerator .Scientific Research Applications
- Methyl 2-chloroquinazoline-5-carboxylate serves as a valuable substrate in metal-catalyzed cross-coupling reactions. These reactions allow the efficient functionalization of halogenated quinazolinones and quinazolines, leading to novel derivatives. These derivatives can have potential applications in pharmaceuticals and materials .
Metal-Catalyzed Cross-Coupling Reactions
Safety and Hazards
Mechanism of Action
Target of Action
It is known that quinazoline derivatives, which include methyl 2-chloroquinazoline-5-carboxylate, have been studied for their antiproliferative action against various cell lines .
Mode of Action
Quinazoline derivatives have been shown to exhibit antiproliferative action, suggesting that they may interact with cellular targets to inhibit cell growth .
Biochemical Pathways
It is known that quinazoline derivatives can affect various biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Studies of similar quinazoline derivatives have demonstrated antiproliferative action against various cell lines, suggesting that these compounds may induce cellular changes that inhibit cell growth .
properties
IUPAC Name |
methyl 2-chloroquinazoline-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2O2/c1-15-9(14)6-3-2-4-8-7(6)5-12-10(11)13-8/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUJJYZRHYQSTIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=NC(=NC2=CC=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20725521 |
Source
|
| Record name | Methyl 2-chloroquinazoline-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20725521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloroquinazoline-5-carboxylate | |
CAS RN |
1221288-22-7 |
Source
|
| Record name | Methyl 2-chloroquinazoline-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20725521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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